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Compound of Interest

Compound Name:
(5-Chloro-2-

methylphenyl)methanol

Cat. No.: B2747888 Get Quote

As a Senior Application Scientist, my priority is to empower researchers with the knowledge to

conduct their work safely and effectively. Handling and disposing of chemical reagents is a

critical aspect of laboratory safety and environmental stewardship. This guide provides a

detailed, step-by-step protocol for the proper disposal of (5-Chloro-2-methylphenyl)methanol,
grounded in established safety principles for halogenated organic compounds. The procedures

outlined here are designed to be self-validating, ensuring the safety of personnel and

compliance with regulatory standards.

Hazard Profile and Chemical Identity
(5-Chloro-2-methylphenyl)methanol (CAS No. 58966-29-3) is a halogenated organic

compound.[1][2] Its structure, featuring a chlorinated benzene ring, places it in a category of

chemicals that require specific disposal pathways. While comprehensive toxicological data for

this specific compound is not widely published, its classification as a chlorinated aromatic

alcohol necessitates handling it with care, assuming potential for irritation and environmental

toxicity.[3][4] The primary principle guiding its disposal is its identity as a halogenated organic

compound.
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Property Identifier

IUPAC Name (5-Chloro-2-methylphenyl)methanol

Synonyms 5-chloro-2-methylbenzyl alcohol

CAS Number 58966-29-3[1][5]

Molecular Formula C₈H₉ClO[1][5]

Molecular Weight 156.61 g/mol [1][5]

Personal Protective Equipment (PPE): The First Line of
Defense
Before handling the chemical or its waste, ensuring adequate personal protection is

paramount. The choice of PPE is dictated by the need to prevent skin contact, eye exposure,

and inhalation of any potential vapors.[3]
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Equipment Specification & Rationale

Hand Protection

Nitrile or Neoprene Gloves: These materials

offer good resistance to a broad range of

organic solvents and chlorinated compounds.[6]

Always check the glove manufacturer's

compatibility chart for breakthrough times. For

significant or prolonged contact, consider

heavier-duty butyl gloves.[3][7]

Eye Protection

Chemical Splash Goggles: Standard safety

glasses are insufficient. Goggles that form a

seal around the eyes are required to protect

against splashes.[6][7] A face shield should be

worn over goggles if there is a significant splash

risk.[7]

Body Protection

Chemical-Resistant Lab Coat: A long-sleeved,

properly fastened lab coat is mandatory.[3][8]

For larger quantities or spill cleanup, a

chemical-resistant apron or coveralls may be

necessary.[7]

Footwear
Closed-Toed Shoes: Shoes must fully cover the

foot to protect against spills.[3][8]

Respiratory

Work in a Fume Hood: All handling and

preparation of waste should occur within a

certified chemical fume hood to prevent

inhalation of vapors.[3]

Core Disposal Protocol: Segregation and Collection
The fundamental rule for disposing of (5-Chloro-2-methylphenyl)methanol is its strict

segregation into a dedicated halogenated waste stream.[3][9][10] Mixing halogenated and non-

halogenated waste streams can complicate the disposal process, increase costs, and pose

environmental risks if incinerated improperly.

Step 1: Select the Correct Waste Container
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Use a dedicated, leak-proof container compatible with chlorinated organic compounds,

typically made of high-density polyethylene (HDPE).[4][10]

The container must have a secure, threaded cap to prevent spills and vapor release.[4][9]

Step 2: Label the Container Correctly

Before adding any waste, clearly label the container.[9] The label must include:

The words "Hazardous Waste".[11]

The specific chemical name: "Waste (5-Chloro-2-methylphenyl)methanol". Avoid

abbreviations or formulas.[9]

If other compatible halogenated solvents are added, their names must also be listed.[9]

[11]

The date when waste accumulation began.[10]

Step 3: Adhere to Chemical Compatibility

Never mix incompatible chemicals in the same waste container. This can lead to violent

reactions, gas generation, or fire. For halogenated waste containing (5-Chloro-2-
methylphenyl)methanol, ensure the following are NEVER added:
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Do NOT Mix With Reason

Strong Acids or Bases
Potential for violent reaction, hydrolysis, or gas

evolution.[4][11]

Strong Oxidizers or Reducers
Can create highly reactive, unstable, or

explosive mixtures.[11]

Heavy Metals (e.g., Mercury, Lead)
These require a separate, dedicated inorganic

waste stream.[11]

Water Reactive Substances Risk of vigorous, exothermic reactions.[11]

Aqueous Solutions

Keep organic solvent waste separate from

aqueous waste. Most organic waste streams

have a low water content limit (e.g., <10%).[10]

[11]

Step 4: Safe Accumulation Practices

Keep the waste container tightly closed except when actively adding waste.[9][11]

Store the container in a well-ventilated, designated satellite accumulation area, such as

within a fume hood or a ventilated safety cabinet.[10]

Place the container in secondary containment (e.g., a chemical-resistant tray or tub) to

contain any potential leaks.[10]

Do not fill the container beyond 90% of its capacity to allow for vapor expansion.[4][10]
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Generate Waste:
(5-Chloro-2-methylphenyl)methanol

Select Labeled 'Halogenated
Organic Waste' Container

Is the waste mixed with
other chemicals?

Add waste to container.
Log contents.

 No  Yes, and it's a
compatible halogenated solvent 

Incompatible Chemical Detected!
STOP.

 Yes, and it's on
the incompatibility list 

Securely close container.
Return to designated storage.

Consult EHS.
Create a new, separate

waste stream.

Click to download full resolution via product page

Caption: Waste segregation decision workflow.

Emergency Procedures for Spills
Accidents can happen, and a clear plan is essential for mitigating risks.

For Small Spills (manageable by lab personnel):

Alert Personnel: Immediately notify others in the area.

Control Ignition Sources: Remove any potential sources of ignition.[9]

Ventilate: Ensure the fume hood is operational. Close lab doors to contain vapors.[9]
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Use Absorbents: Cover the spill with a chemical absorbent pad or material suitable for

organic solvents.

Collect Waste: Carefully scoop the absorbent material into a designated waste bag or

container. Label it as hazardous waste containing (5-Chloro-2-methylphenyl)methanol.

Decontaminate: Clean the spill area with soap and water.

For Large Spills (or if you are unsure):

Evacuate Immediately: Alert everyone and evacuate the laboratory. Activate the fire alarm if

necessary to ensure a full evacuation.[9]

Isolate the Area: Close the doors to the lab.

Call for Help: Contact your institution's Environmental Health & Safety (EHS) department

and/or emergency services (e.g., 911).[9] Provide them with the chemical name and any

details from the Safety Data Sheet (SDS).

Do Not Re-enter: Await the arrival of trained emergency responders.

Final Disposal Pathway
Once the waste container is full (or after a maximum of 3 months), it must be sent for final

disposal.[10] This process is handled by your institution's EHS department or a licensed

hazardous waste contractor.

The journey of the waste from the lab to its final treatment is a regulated process designed to

protect the environment.

1. Lab Bench
(Waste Generation)

2. Satellite Accumulation
(Secure Storage)

3. EHS Collection
(Scheduled Pickup)

4. Licensed Waste Facility
(Transportation)

5. Final Treatment
(High-Temp Incineration)

Click to download full resolution via product page

Caption: The lifecycle of hazardous chemical waste.
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As a halogenated organic compound, the waste will likely be destroyed via high-temperature

incineration at a specialized facility equipped with scrubbers to neutralize the acidic gases (like

HCl) produced during combustion. This prevents the release of harmful pollutants into the

atmosphere.

By adhering to these procedures, you contribute to a culture of safety, ensure regulatory

compliance, and protect our shared environment. Always consult your institution's specific

chemical hygiene plan and EHS guidelines, as local regulations may vary.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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